Cas no 725738-57-8 (4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide)

• Product Name: 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide
• CAS No: 725738-57-8
• MF: C₅H₇Br₂NS
• MW: 272.988778352737
• MDL: MFCD29044916
• CID: 3163900
• PubChem ID: 92043029
• Update Time: 2025-05-25

4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methylthiazole hydrobromide
• 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide

• MDL： MFCD29044916
• Inchi： 1S/C5H6BrNS.BrH/c1-4-7-5(2-6)3-8-4;/h3H,2H2,1H3;1H
• InChI Key： FPFUXVSRVGLNPU-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(C)=N1.Br

4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide

4-(Bromomethyl)-2-methyl-1,3-thiazole hydrobromide (CAS No. 725738-57-8)

4-(Bromomethyl)-2-methyl-1,3-thiazole hydrobromide, with the CAS registry number 725738-57-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a bromide salt of 4-(bromomethyl)-2-methyl-1,3-thiazole, which belongs to the class of thiazole derivatives. Thiazoles are heterocyclic aromatic compounds that are widely used as building blocks in the synthesis of various bioactive molecules due to their unique electronic properties and structural diversity.

The structure of 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide consists of a thiazole ring (a five-membered ring containing sulfur and nitrogen atoms) with substituents at positions 2 and 4. The methyl group at position 2 provides steric bulk, while the bromomethyl group at position 4 introduces electrophilic character due to the presence of the bromine atom. This combination makes the compound highly reactive in various nucleophilic substitution reactions, making it an ideal precursor for synthesizing more complex molecules.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery. For instance, researchers have explored the use of 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide as a key intermediate in the synthesis of kinase inhibitors and other bioactive agents. The compound's ability to undergo alkylation and coupling reactions has made it a valuable tool in constructing diverse libraries of compounds for high-throughput screening.

In addition to its role in medicinal chemistry, 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide has also found applications in materials science. Its thiazole core can be incorporated into polymer structures to enhance thermal stability and mechanical properties. Recent advancements in polymer chemistry have demonstrated the feasibility of using this compound as a monomer for synthesizing novel polymeric materials with tailored functionalities.

The synthesis of 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide typically involves a two-step process: first, the preparation of the free base (4-(bromomethyl)-2-methyl-1,3-thiazole) through cyclization or substitution reactions; second, the conversion of the free base into its hydrobromide salt by treatment with hydrogen bromide. This process ensures high purity and stability of the final product.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods allow for precise determination of its molecular structure and purity. Furthermore, X-ray crystallography has been employed to study its crystallographic properties, providing insights into its packing behavior and intermolecular interactions.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols to ensure safe working conditions. Although it is not classified as a hazardous material under typical storage conditions, precautions should be taken to avoid prolonged exposure or inhalation.

Looking ahead, ongoing research continues to explore new applications for 4-(bromomethyl)-2-methyl-1,3-thiazole hydrobromide. Its role as a versatile building block in organic synthesis is expected to expand further as chemists develop innovative strategies for constructing complex molecules with high precision.